Cas no 633313-97-0 (3-(3-Chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole)
633313-97-0 structure
Product Name:3-(3-Chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole
CAS No:633313-97-0
MF:C14H8ClN3O3
MW:301.684621810913
CID:2790421
PubChem ID:12981903
Update Time:2025-04-21
3-(3-Chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
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- 3-(3-Chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole
- DTXSID30514322
- 633313-97-0
-
- Inchi: 1S/C14H8ClN3O3/c15-11-3-1-2-10(8-11)13-16-14(21-17-13)9-4-6-12(7-5-9)18(19)20/h1-8H
- InChI Key: VUPFXECCPBUKMG-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1=NOC(C2C=CC(=CC=2)[N+](=O)[O-])=N1
Computed Properties
- Exact Mass: 301.0254188Da
- Monoisotopic Mass: 301.0254188Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 84.7Ų
3-(3-Chlorophenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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